1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-methoxypyrrolidine-3-carboxylic acid

• IUPAC Name: 1-(9H-fluoren-9-ylmethoxycarbonyl)-3-methoxypyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C21H21NO5/c1-26-21(19(23)24)10-11-22(13-21)20(25)27-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,18H,10-13H2,1H3,(H,23,24)
• InChI Key: FAMYABXQYPAHMQ-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCN(C1)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(=O)O
• Molecular Formula: C21H21NO5
• Molecular Weight: 367.4 g/mol
• CAS RN: 2137688-95-8

Description

“1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-methoxypyrrolidine-3-carboxylic acid” is a chemical compound. It has a molecular weight of 337.38. The compound’s IUPAC name is 1-[(9H-fluoren-9-yl)methoxy]carbonyl]proline.

Molecular Structure Analysis

The molecular formula of this compound is C20H19NO4. The InChI code is 1S/C20H19NO4/c22-19(23)18-10-5-11-21(18)20(24)25-12-17-15-8-3-1-6-13(15)14-7-2-4-9-16(14)17/h1-4,6-9,17-18H,5,10-12H2,(H,22,23).

Physical And Chemical Properties Analysis

The compound has a molecular weight of 337.38. Unfortunately, other specific physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the retrieved data.

Scientific Research Applications

Enzyme-Activated Surfactants for Carbon Nanotubes

• Study Overview : Cousins et al. (2009) used N-fluorenyl-9-methoxycarbonyl-protected amino acids as surfactants for carbon nanotubes. They modeled interactions using quantum mechanical computations and converted these surfactants into enzymatically activated surfactants for homogeneous aqueous nanotube dispersions (Cousins et al., 2009).

Intramolecular Hydrogen-Bonded γ-Keto Acid

• Study Overview : Coté et al. (1996) examined 9-oxo-9H-fluorene-1-carboxylic acid, observing its planar conformation with internal hydrogen bonding. This study provided insights into the molecular stacking and intermolecular interactions of such compounds (Coté et al., 1996).

Synthesis of Oligomers from Sugar Amino Acids

• Study Overview : Gregar and Gervay-Hague (2004) prepared N-fluoren-9-ylmethoxycarbonyl-protected sugar amino acids derived from alpha-O-methoxy- and 2,3-dehydroneuraminic acids. They synthesized oligomers, showcasing the potential of these compounds in polymer and materials science (Gregar & Gervay-Hague, 2004).

Protecting Group for Peptide Synthesis

• Study Overview : Johnson et al. (1993) explored N,O-Bis-Fmoc derivatives of amino acids as intermediates in peptide synthesis. This study highlights the utility of fluorenyl-9-methoxycarbonyl derivatives in facilitating the synthesis of complex peptides (Johnson et al., 1993).

Novel Fluorophore for Biomedical Analysis

• Study Overview : Hirano et al. (2004) investigated 6-methoxy-4-quinolone as a novel fluorophore derived from related compounds. Its stability and strong fluorescence in a wide pH range make it useful in biomedical applications (Hirano et al., 2004).

Antibacterial Activity of Pyridonecarboxylic Acids

• Study Overview : Egawa et al. (1984) synthesized compounds with structures related to fluorenyl-9-methoxycarbonyl, demonstrating significant antibacterial activity. This underscores the potential pharmaceutical applications of these compounds (Egawa et al., 1984).